Cas no 79714-08-2 (Glycine, N-(2-thienylmethyl)-, ethyl ester)

• Product name: Glycine, N-(2-thienylmethyl)-, ethyl ester
• CAS No: 79714-08-2
• MF: C₉H₁₃NO₂S
• MW: 199.27002
• CID: 1798366
• PubChem ID: 12752006

Glycine, N-(2-thienylmethyl)-, ethyl ester Chemical and Physical Properties

Names and Identifiers

• Glycine, N-(2-thienylmethyl)-, ethyl ester
• ethyl 2-(thiophen-2-ylmethylamino)acetate
• CS-0091241
• ETHYL 2-[(THIOPHEN-2-YLMETHYL)AMINO]ACETATE
• AKOS009051201
• WS-02264
• 79714-08-2
• SCHEMBL21789275
• E72080
• Ethyl (thiophen-2-ylmethyl)glycinate
• ethyl 2-((thiophen-2-ylmethyl)amino)acetate
• ethyl 2-{[(thiophen-2-yl)methyl]amino}acetate

• Inchi： InChI=1S/C9H13NO2S/c1-2-12-9(11)7-10-6-8-4-3-5-13-8/h3-5,10H,2,6-7H2,1H3
• InChI Key： JCQFRVKITJROJQ-UHFFFAOYSA-N
• SMILES： CCOC(=O)CNCC1=CC=CS1

Computed Properties

• Exact Mass: 199.06669983g/mol
• Monoisotopic Mass: 199.06669983g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 6
• Complexity: 164
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 66.6Ų
• XLogP3: 1.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives